Cas no 683241-80-7 (2H-BENZIMIDAZOL-2-ONE, 5-CHLORO-1,3-DIHYDRO-6-(TRIFLUOROMETHYL)-)

• Product Name: 2H-BENZIMIDAZOL-2-ONE, 5-CHLORO-1,3-DIHYDRO-6-(TRIFLUOROMETHYL)-
• CAS No: 683241-80-7
• MF: C₈H₄ClF₃N₂O
• MW: 236.578371047974
• MDL: MFCD22562243
• CID: 3283689
• PubChem ID: 67399853
• Update Time: 2025-06-11

2H-BENZIMIDAZOL-2-ONE, 5-CHLORO-1,3-DIHYDRO-6-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 2H-BENZIMIDAZOL-2-ONE, 5-CHLORO-1,3-DIHYDRO-6-(TRIFLUOROMETHYL)-
• SCHEMBL2416635
• 5-chloro-6-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 5-Chloro-6-(trifluoromethyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• DB-095258
• 5-chloro-6-(trifluoromethyl)-1H-benzo[d]imidazol-2(3H)-one
• SCHEMBL21066380
• 683241-80-7
• 5-Chloro-6-trifluoromethyl-1,3-dihydro-benzoimidazol-2-one
• SCHEMBL6218531

• MDL： MFCD22562243
• Inchi： 1S/C8H4ClF3N2O/c9-4-2-6-5(13-7(15)14-6)1-3(4)8(10,11)12/h1-2H,(H2,13,14,15)
• InChI Key： WNRJYXLNCXUCOK-UHFFFAOYSA-N
• SMILES： C1(=O)NC2=CC(C(F)(F)F)=C(Cl)C=C2N1

Computed Properties

• Exact Mass: 235.9964249Da
• Monoisotopic Mass: 235.9964249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.1Ų

Additional information on 2H-BENZIMIDAZOL-2-ONE, 5-CHLORO-1,3-DIHYDRO-6-(TRIFLUOROMETHYL)-

Comprehensive Overview of 2H-BENZIMIDAZOL-2-ONE, 5-CHLORO-1,3-DIHYDRO-6-(TRIFLUOROMETHYL)- (CAS No. 683241-80-7)

The compound 2H-BENZIMIDAZOL-2-ONE, 5-CHLORO-1,3-DIHYDRO-6-(TRIFLUOROMETHYL)- (CAS No. 683241-80-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzimidazole core with chloro and trifluoromethyl substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

One of the most searched questions related to this compound is: "What are the applications of 5-chloro-6-(trifluoromethyl)benzimidazol-2-one in medicine?" Current studies suggest its derivatives may play a role in developing novel antimicrobial agents and anti-inflammatory drugs, aligning with the global demand for new therapeutic solutions. The trifluoromethyl group enhances metabolic stability, a hot topic in modern medicinal chemistry, as it addresses key challenges in drug bioavailability.

From an industrial perspective, CAS 683241-80-7 is often discussed in forums focusing on heterocyclic compound synthesis and fluorinated building blocks. The presence of both chlorine and trifluoromethyl groups offers unique reactivity patterns, making it a sought-after material for catalysis studies and material science innovations. Recent patent literature highlights its utility in creating advanced electronic materials with improved thermal stability.

Environmental considerations are another trending aspect associated with this compound. Analytical methods for detecting 5-chloro-1,3-dihydro-6-(trifluoromethyl)benzimidazol-2-one in ecological samples have become a frequent search query, reflecting growing interest in green chemistry approaches. Its degradation pathways and eco-toxicity profile are active research areas, particularly regarding persistent organic pollutants (POPs) regulations.

The synthesis of 2H-BENZIMIDAZOL-2-ONE derivatives continues to evolve, with recent publications emphasizing microwave-assisted reactions and flow chemistry techniques – both trending topics in process optimization. Computational chemistry studies utilizing AI-assisted molecular modeling frequently reference this scaffold due to its balanced lipophilicity and hydrogen bonding capacity, crucial parameters in QSAR studies.

Safety data for 683241-80-7 remains a priority for industrial users, with particular focus on occupational exposure limits and handling protocols. While not classified as hazardous under major chemical inventories, proper personal protective equipment (PPE) is recommended when working with this compound, especially in powder form. These precautions align with current laboratory safety trends and chemical hygiene best practices.

Market analysts note increasing demand for fluorinated benzimidazoles like this compound, driven by expansion in pharmaceutical intermediates and crop protection chemicals. The 5-chloro-6-trifluoromethyl substitution pattern is particularly valued for creating compounds with enhanced biological activity and environmental persistence – properties carefully balanced in modern agrochemical design.

For researchers investigating structure-activity relationships, this compound serves as an excellent model for studying electronic effects of halogen substituents on aromatic systems. Recent publications have explored its crystal packing behavior and supramolecular interactions, topics gaining traction in materials informatics communities. Such studies contribute valuable data for computational prediction algorithms.

Quality control aspects of CAS 683241-80-7 frequently appear in analytical chemistry discussions, particularly regarding HPLC method development and spectroscopic characterization. The compound's distinct UV absorption profile and mass spectral fragmentation pattern make it an interesting subject for analytical method validation studies, a critical requirement in pharmaceutical quality assurance.

Looking forward, the scientific community anticipates expanded applications of 5-chloro-1,3-dihydro-6-(trifluoromethyl)-2H-benzimidazol-2-one in bioconjugation chemistry and prodrug design. Its compatibility with various click chemistry reactions positions it as a versatile building block for next-generation therapeutic agents and diagnostic probes, aligning with cutting-edge trends in precision medicine development.